Cas no 883994-29-4 (N-methyl-4-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: N-methyl-4-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 883994-29-4
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 4290012
• PubChem ID: 19684294
• Update Time: 2025-10-30

N-methyl-4-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-methyl-4-(1-methylethyl)-
• N-methyl-4-(propan-2-yl)benzene-1-sulfonamide
• 4-Isopropyl-N-methyl-benzenesulfonamide
• AKOS003858741
• EN300-1452896
• DB-199511
• 883994-29-4
• IZCYWSZUJCUGPB-UHFFFAOYSA-N
• N-methyl-4-(1-methylethyl)benzenesulfonamide
• SCHEMBL1545593

• Inchi： 1S/C10H15NO2S/c1-8(2)9-4-6-10(7-5-9)14(12,13)11-3/h4-8,11H,1-3H3
• InChI Key： IZCYWSZUJCUGPB-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 213.08234989Da
• Monoisotopic Mass: 213.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Additional information on N-methyl-4-(propan-2-yl)benzene-1-sulfonamide

Comprehensive Overview of N-methyl-4-(propan-2-yl)benzene-1-sulfonamide (CAS No. 883994-29-4)

N-methyl-4-(propan-2-yl)benzene-1-sulfonamide, with the CAS number 883994-29-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes a methyl group and an isopropyl substituent on the benzene ring. The compound's structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and bioactive agents.

In recent years, the demand for sulfonamide-based compounds has surged due to their diverse applications in medicinal chemistry. Researchers are particularly interested in N-methyl-4-(propan-2-yl)benzene-1-sulfonamide for its potential role in modulating enzyme activity and protein-protein interactions. Its CAS no. 883994-29-4 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in drug discovery and material science.

The compound's synthetic versatility is another reason for its popularity. Chemists often utilize N-methyl-4-(propan-2-yl)benzene-1-sulfonamide as a building block for constructing more complex architectures. Its isopropyl group enhances lipophilicity, which can improve the bioavailability of resulting molecules. This property is particularly relevant in the design of central nervous system (CNS) drugs, where blood-brain barrier penetration is a critical factor.

From an industrial perspective, CAS 883994-29-4 is often discussed in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, researchers are exploring novel catalytic methods to produce this compound with higher atom economy and reduced waste. These efforts align with global trends toward sustainable pharmaceutical manufacturing, a topic that resonates strongly with both academic and industrial audiences.

Analytical characterization of N-methyl-4-(propan-2-yl)benzene-1-sulfonamide typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are essential for its application in high-value research. The CAS registry number 883994-29-4 serves as a unique identifier, facilitating accurate data retrieval across scientific literature and commercial platforms.

In the realm of computational chemistry, N-methyl-4-(propan-2-yl)benzene-1-sulfonamide has been the subject of molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. These in silico approaches help predict the compound's interactions with biological targets, accelerating the hit-to-lead optimization process in drug development. Such applications underscore the compound's relevance in modern computer-aided drug design (CADD) workflows.

The commercial availability of CAS no. 883994-29-4 through specialized chemical suppliers has further boosted its utilization in both academic and industrial laboratories. Product listings often highlight its high purity grade and batch-to-batch consistency, which are crucial for reproducible research outcomes. As the pharmaceutical industry continues to explore novel sulfonamide derivatives, the demand for this compound is expected to grow steadily.

Looking ahead, N-methyl-4-(propan-2-yl)benzene-1-sulfonamide is poised to play a pivotal role in emerging areas such as targeted drug delivery and precision medicine. Its molecular framework offers ample opportunities for structural modification, enabling the creation of derivatives with tailored properties. This adaptability makes CAS 883994-29-4 a compound of enduring interest in the ever-evolving landscape of chemical biology and therapeutic development.